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Compound of Interest

Compound Name: m-Toluoyl-d7 Chloride

Cat. No.: B15292999 Get Quote

Technical Guide: m-Toluoyl-d7 Chloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on m-Toluoyl-d7 Chloride, a

deuterated derivative of m-Toluoyl chloride. This document outlines its chemical and physical

properties, and common applications, with a focus on its role as a derivatization agent in

analytical chemistry. While specific experimental protocols for the deuterated form are not

widely published, this guide provides detailed methodologies for the analogous non-deuterated

compound, which serve as a strong foundation for its use.

Core Compound Data
m-Toluoyl-d7 Chloride is a stable, isotopically labeled version of m-Toluoyl chloride. The

primary use of such labeled compounds is in mass spectrometry-based analytical methods,

often as internal standards for quantification or as tracers in metabolic studies.

Quantitative Data Summary
The following table summarizes the key quantitative data for m-Toluoyl-d7 Chloride and its

non-deuterated analog for comparison.
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Property m-Toluoyl-d7 Chloride m-Toluoyl chloride

CAS Number 1796602-13-5[1] 1711-06-4[2][3][4][5][6][7][8]

Molecular Formula C₈D₇ClO[1] C₈H₇ClO[2][3][6]

Molecular Weight 161.637 g/mol [1] 154.59 g/mol [3][6][7]

Purity Typically >98% ≥99%[4]

Boiling Point No data available 220°C[5], 86°C at 5 mmHg[2]

Melting Point No data available -23°C[5]

Density No data available 1.173 g/mL at 25°C[2]

Refractive Index No data available 1.5485 (n20/D)[2]

Flash Point No data available 76°C (168°F)[5]

Synthesis and Derivatization Applications
m-Toluoyl chloride is a versatile acylating agent used in organic synthesis.[1] Its primary

applications include its use as an intermediate in the production of pharmaceuticals, pesticides,

dyes, and photosensitive materials.[9] A significant application in analytical chemistry is its use

as a derivatization reagent, particularly for amines, to improve their chromatographic separation

and detection.[6]

General Synthesis of m-Toluoyl chloride
The synthesis of m-Toluoyl chloride is typically achieved through the reaction of m-toluic acid

with a chlorinating agent, such as thionyl chloride. This reaction is often carried out in an

organic solvent. The process involves the conversion of the carboxylic acid group to an acyl

chloride. After the reaction is complete, the product is purified by distillation.

A representative synthesis workflow is depicted below:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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